Cas no 595547-34-5 (1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI))

• Product Name: 1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
• CAS No: 595547-34-5
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• CID: 1017367
• PubChem ID: 3408822
• Update Time: 2025-04-20

1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole,2,3-dihydro-7-methyl-2-(2-pyridinyl)-(9CI)
• 7-methyl-2-(pyridin-2-yl)-2,3-dihydro-1H-indole
• 595547-34-5
• 7-Methyl-2-(pyridin-2-yl)indoline

• Inchi： 1S/C14H14N2/c1-10-5-4-6-11-9-13(16-14(10)11)12-7-2-3-8-15-12/h2-8,13,16H,9H2,1H3
• InChI Key： JYNVSIUURSFDOA-UHFFFAOYSA-N
• SMILES： N1C2C(C)=CC=CC=2CC1C1C=CC=CN=1

Computed Properties

• Exact Mass: 210.11600
• Monoisotopic Mass: 210.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 3.23730